Cas no 1806445-26-0 (5-(Bromomethyl)-2-(2-oxopropyl)mandelic acid)

• Product Name: 5-(Bromomethyl)-2-(2-oxopropyl)mandelic acid
• CAS No: 1806445-26-0
• MF: C₁₂H₁₃BrO₄
• MW: 301.133223295212
• CID: 4939668
• Update Time: 2025-06-09

5-(Bromomethyl)-2-(2-oxopropyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Bromomethyl)-2-(2-oxopropyl)mandelic acid

• Inchi： 1S/C12H13BrO4/c1-7(14)4-9-3-2-8(6-13)5-10(9)11(15)12(16)17/h2-3,5,11,15H,4,6H2,1H3,(H,16,17)
• InChI Key： BHKNKJGLAUKRSF-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(CC(C)=O)=C(C=1)C(C(=O)O)O

Computed Properties

• Exact Mass: 299.99972 g/mol
• Monoisotopic Mass: 299.99972 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 301.13
• XLogP3: 1
• Topological Polar Surface Area: 74.6

Additional information on 5-(Bromomethyl)-2-(2-oxopropyl)mandelic acid

Introduction to 5-(Bromomethyl)-2-(2-oxopropyl)mandelic Acid (CAS No. 1806445-26-0)

5-(Bromomethyl)-2-(2-oxopropyl)mandelic acid (CAS No. 1806445-26-0) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic biology due to its versatile structural features and potential applications. This compound, characterized by a bromomethyl group and an α-hydroxy carbonyl functionality, presents a unique scaffold that is highly conducive to further chemical modifications, making it a valuable intermediate in the synthesis of more complex molecules.

The structural motif of 5-(Bromomethyl)-2-(2-oxopropyl)mandelic acid includes both electrophilic and nucleophilic sites, which can be exploited for diverse synthetic pathways. The presence of the bromomethyl group (–CH₂Br) allows for nucleophilic substitution reactions, enabling the introduction of various functional groups such as amines, alcohols, and thiols. Concurrently, the α-hydroxy carbonyl group (–CO–CH(OH)–) can participate in condensation reactions, esterifications, or oxidation processes, facilitating the construction of more intricate molecular architectures.

In recent years, there has been growing interest in the development of novel pharmaceutical agents that leverage biologically active scaffolds derived from natural products or designed to mimic known bioactive structures. 5-(Bromomethyl)-2-(2-oxopropyl)mandelic acid fits well within this context, as its mandelic acid derivative core is structurally related to several known therapeutic compounds. For instance, mandelic acid itself has been used in the treatment of infections and skin conditions due to its antimicrobial properties. The introduction of additional functional groups through modifications of 5-(Bromomethyl)-2-(2-oxopropyl)mandelic acid could potentially enhance its pharmacological activity or improve its metabolic stability.

One particularly promising area of research involves the use of 5-(Bromomethyl)-2-(2-oxopropyl)mandelic acid as a building block for the synthesis of protease inhibitors. Proteases play crucial roles in various biological processes, including inflammation and cancer progression. By designing molecules that selectively inhibit specific proteases, researchers aim to develop new therapeutic strategies for these conditions. The bromomethyl group in 5-(Bromomethyl)-2-(2-oxopropyl)mandelic acid provides a convenient handle for linking other pharmacophores that can interact with the active site of a protease, while the mandelic acid moiety contributes to solubility and bioavailability.

Another emerging application of this compound is in the field of drug delivery systems. The ability to modify both the bromomethyl and hydroxyl functionalities allows for the creation of prodrugs or targeted delivery vehicles. For example, conjugation with polyethylene glycol (PEG) chains can enhance circulation time in vivo, while coupling with targeting ligands such as antibodies or peptides can direct the compound to specific tissues or cells. Such modifications are particularly relevant in oncology, where targeted drug delivery is critical for improving therapeutic efficacy while minimizing side effects.

The synthetic utility of 5-(Bromomethyl)-2-(2-oxopropyl)mandelic acid has also been explored in the development of chiral auxiliaries and catalysts. The presence of a stereogenic center at the α-carbon adjacent to the hydroxyl group makes this compound a candidate for asymmetric synthesis. By employing chiral auxiliaries or transition-metal-catalyzed reactions, enantiomerically pure derivatives can be synthesized, which are essential for many pharmaceutical applications where stereochemistry dictates biological activity.

In conclusion, 5-(Bromomethyl)-2-(2-oxopropyl)mandelic acid (CAS No. 1806445-26-0) represents a versatile and multifunctional building block with significant potential in pharmaceutical research and drug development. Its unique structural features enable diverse chemical modifications, making it suitable for applications ranging from protease inhibition to targeted drug delivery systems. As synthetic methodologies continue to advance, further exploration of this compound's capabilities is expected to yield novel therapeutic agents with improved efficacy and reduced toxicity.